Cas no 15058-73-8 (3-Furancarboxylic acid, 2,4-dimethyl-, methyl ester)
15058-73-8 structure
Product Name:3-Furancarboxylic acid, 2,4-dimethyl-, methyl ester
CAS No:15058-73-8
MF:C8H10O3
MW:154.163202762604
CID:1323088
PubChem ID:13102221
Update Time:2025-04-20
3-Furancarboxylic acid, 2,4-dimethyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-Furancarboxylic acid, 2,4-dimethyl-, methyl ester
- 15058-73-8
- Methyl 2,4-dimethyl-3-furancarboxylate
- SCHEMBL10846303
- DTXSID801282310
- InChI=1/C8H10O3/c1-5-4-11-6(2)7(5)8(9)10-3/h4H,1-3H3
- MRYBBZRQMOLDQO-UHFFFAOYSA-
-
- Inchi: 1S/C8H10O3/c1-5-4-11-6(2)7(5)8(9)10-3/h4H,1-3H3
- InChI Key: MRYBBZRQMOLDQO-UHFFFAOYSA-N
- SMILES: O1C=C(C)C(C(=O)OC)=C1C
Computed Properties
- Exact Mass: 154.063
- Monoisotopic Mass: 154.062994177g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 39.4Ų
Experimental Properties
- PSA: 39.44
3-Furancarboxylic acid, 2,4-dimethyl-, methyl ester Related Literature
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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